3-((3-(Trifluoromethyl)phenyl)amino)benzoic acid

• Molecular Formula: C14H10F3NO2
• Molecular Weight: 281.23 g/mol
• IUPAC Name: 3-[3-(trifluoromethyl)anilino]benzoic acid
• InChI: InChI=1S/C14H10F3NO2/c15-14(16,17)10-4-2-6-12(8-10)18-11-5-1-3-9(7-11)13(19)20/h1-8,18H,(H,19,20)
• InChI Key: XRCSMXVHOQYGKW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC2=CC=CC(=C2)C(F)(F)F)C(=O)O

Description

3-((3-(Trifluoromethyl)phenyl)amino)benzoic acid is a useful research compound. Its molecular formula is C14H10F3NO2 and its molecular weight is 281.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 3-(3-(trifluoromethyl)phenylamino)benzoate (0.334 g; 1.08 mmol) in dioxane (14 mL) was added a solution of sodium hydroxide (0.130 g; 3.24 mmol) in water (3.24 ml). The mixture was stirred at room temperature for 18 hours and concentrated under reduced pressure to remove the dioxane. The aqueous solution was acidified with 6N hydrochloric acid, extracted with ethyl acetate (2×100 mL), dried and concentrated under reduced pressure to provide 0.303 g (99%) of 3-(3-(trifluoromethyl)phenylamino)benzoic acid which was directly used in the next step.